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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethylbutane

Cat. No.: B154914 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for 1-Bromo-3,3-dimethylbutane

This technical guide provides a comprehensive overview of the safety, handling, and

emergency procedures for 1-Bromo-3,3-dimethylbutane (CAS No. 1647-23-0), compiled for

researchers, scientists, and drug development professionals. The information is synthesized

from multiple safety data sheets to ensure a thorough understanding of the compound's

properties and associated hazards.

Physical and Chemical Properties
1-Bromo-3,3-dimethylbutane is a colorless to pale yellow liquid.[1] It is a branched alkyl

halide recognized for its utility as a versatile intermediate in organic synthesis.[2] Its bulky

neopentyl structure often favors substitution reactions over elimination.[2]
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Property Value Source(s)

Molecular Formula C₆H₁₃Br [3][4][5]

Molecular Weight 165.07 g/mol [3][4]

CAS Number 1647-23-0 [3][4][5]

Appearance
Colorless to Almost colorless

clear liquid
[1][3]

Odor Characteristic / Strong [6][7]

Boiling Point 138.0 °C at 760 mmHg [5]

Melting Point Not Available [5]

Flash Point 33.1 °C [5]

Density 1.2 g/cm³ [5]

Vapor Pressure 8.5 mmHg at 25°C [5]

Solubility Slightly soluble in water. [8][9]

Hazard Identification and Classification
1-Bromo-3,3-dimethylbutane is classified as a hazardous substance.[1] It is a highly

flammable liquid and vapor that can form explosive mixtures with air.[8][10] Vapors are heavier

than air and may travel to an ignition source and flash back.[11]

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour[4][10][12]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[4]

[10][12]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[10]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation[4][10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][10]

Signal Word:Danger[4][10]

Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Health Hazard (GHS08 - Implied by STOT)

Toxicological Information
The primary routes of exposure are inhalation, skin contact, and eye contact.

Acute Effects: Inhalation or contact with the material may irritate or burn the skin and eyes.[8]

Breathing the vapor can irritate the nose and throat and may cause dizziness or

asphyxiation, particularly in confined areas.[8][11] Harmful effects may occur if the material is

swallowed.[1][10]

Chronic Effects: The material may accentuate pre-existing dermatitis.[1] Currently, it has not

been tested for its ability to cause cancer or affect reproduction.[11]
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Toxicity Data Value Species Source(s)

Intraperitoneal LD50 6150 mg/kg Rat [1]

Inhalation LC50 21300 mg/m³ Mammal [1]

Experimental Protocols and Procedures
While detailed experimental protocols for determining physicochemical and toxicological

properties are not provided in standard safety data sheets, they outline critical procedures for

safe handling, emergency response, and disposal.

Spill Response Protocol
In the event of a spill, the following protocol should be initiated immediately:

Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.[13] Isolate

the spill or leak area for at least 50 meters (150 feet) in all directions.[8]

Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, open flames, and

hot surfaces.[8][11][13] All equipment used during cleanup must be grounded.[8]

Ventilate: Increase ventilation in the affected area.[1]

Don Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and safety goggles or a face shield.[1][9]

Containment: Prevent the spillage from entering drains, sewers, or waterways.[8][9] Contain

the spill using dry earth, sand, vermiculite, or other non-combustible absorbent material.[1][8]

Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it into

appropriate, labeled containers for disposal.[8][11]

Decontamination: Ventilate and wash the area thoroughly after the cleanup is complete.[11]

[13]

Fire-Fighting Protocol
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Extinguishing Media:

Small Fires: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[8]

Large Fires: Use water spray, fog, or regular foam.[8] Water may be inefficient for

extinguishing the fire but can be used to keep fire-exposed containers cool.[11]

Hazardous Combustion Products: Fire will produce irritating, corrosive, and/or toxic gases,

including hydrogen bromide and carbon monoxide.[1][8][11]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Special Procedures: If it can be done safely, move undamaged containers away from the fire.

[8] Be aware that containers may explode when heated.[8][11]

Safety and Handling Visualizations
The following diagrams illustrate the logical relationships for safety handling and emergency

response workflows.
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Workflow for Safe Handling of 1-Bromo-3,3-dimethylbutane

Hazard Identification

Control Measures

Emergency Response

Primary Hazards
- Highly Flammable (H225)

- Skin/Eye Irritant (H315, H319)
- Harmful if Swallowed (H302)
- Respiratory Irritant (H335)

Handling Procedures
- Use in well-ventilated area
- Ground/bond containers
- Use non-sparking tools

- Keep away from ignition sources

Personal Protective Equipment (PPE)
- Safety goggles/face shield
- Chemical-resistant gloves

- Protective clothing
- Respiratory protection (if needed)

First-Aid Measures
- Eyes: Rinse with water 15 min
- Skin: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Spill & Fire Response
- Spills: Absorb with inert material

- Fire: Use CO2, dry chemical, foam
- Evacuate and isolate area

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to control measures and emergency

response.
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Emergency Protocol: Chemical Spill Response

Spill Detected

Isolate Spill Area &
Evacuate Personnel

Remove All Ignition Sources
(Flames, Sparks, Heat)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use sand, earth, vermiculite)

Absorb Spilled Material

Collect Waste in Sealed Containers
(Use non-sparking tools)

Decontaminate Area
& Ventilate

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 1-Bromo-3,3-dimethylbutane spill.

Handling, Storage, and Personal Protection
Handling

Handle in a well-ventilated place.[9]
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Avoid all personal contact, including inhalation.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9]

Use non-sparking tools and explosion-proof equipment.[6][9]

Ground and bond containers and receiving equipment to prevent static discharge.[6][9]

Do not eat, drink, or smoke in work areas.[6]

Wash hands thoroughly after handling.[1][6]

Storage
Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][9]

Store in an approved flammable liquid storage area.[1]

Protect containers from physical damage and sunlight.[1][6]

Store away from incompatible materials, such as strong oxidizing and reducing agents, alkali

metals, and many amines.[1][8]

Exposure Controls and Personal Protection
Engineering Controls: Use local exhaust ventilation to control airborne concentrations.[6][13]

Ensure eyewash stations and safety showers are readily available.[7][11]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][11]

Skin Protection: Wear suitable protective gloves (tested to EN 374) and clothing to prevent

skin contact.[6][13]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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